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Compound of Interest

Compound Name: 2,4,6-Trimethylbenzophenone

Cat. No.: B177196

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System
(GHS) of Classification and Labelling of Chemicals for 2,4,6-Trimethylbenzophenone. It
includes a detailed breakdown of its hazard classifications, quantitative toxicological data, and
the experimental methodologies employed in these assessments.

GHS Hazard Classification

2,4,6-Trimethylbenzophenone is classified under the GHS framework with the following
hazard categories and statements:
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Precautionary Statements: P264, P270, P273, P280, P301+P312, P305+P351+P338, P330,
P337+P313, P391, P501.[2]

Quantitative Toxicological Data

The following table summarizes the key quantitative data used to establish the GHS hazard

classifications for 2,4,6-Trimethylbenzophenone.
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Experimental Protocols

Detailed methodologies for the key toxicological studies are outlined below, based on
information from the ECHA registration dossier.

Acute Oral Toxicity Study

Guideline: OECD Guideline 401 (Acute Oral Toxicity).[1] Test Species: Rat, Cr1:COBS CD (SD)
BR strain.[1] Methodology:

o Administration: A limit test was conducted where a single dose of 2000 mg/kg body weight
was administered to 5 male and 5 female rats via oral gavage.[1]

¢ Vehicle: The test substance was prepared as a 20% w/v solution in corn oil.[1]
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» Observations: The animals were observed twice daily for a period of 14 days following

administration. Clinical signs of toxicity and mortality were recorded. Body weight was
measured on days 1, 8, and 15.[1]

Necropsy: A macroscopic post-mortem examination was performed on all animals at the end
of the observation period.[1] Results: No mortality was observed during the study. Clinical
signs, including pilo-erection, hunched posture, and abnormal gait, were noted in all rats
shortly after dosing, with recovery by day 3.[1]

Eye Irritation Study

Guideline: OECD Guideline 405 (Acute Eye Irritation/Corrosion).[6] Test Species: New Zealand
White rabbits.[6] Methodology:

Administration: 0.1 mL of the test substance was instilled into the conjunctival sac of the right
eye of 6 rabbits (3 male, 3 female). The left eye served as a control.[6]

Washout Group: In a separate group of 3 rabbits, the treated eye was rinsed with warm
water 30 seconds after instillation of the test substance.[6]

Observations: Ocular lesions were observed and scored at 24, 48, and 72 hours post-
exposure according to the Draize method. Fluorescein dye was used to evaluate corneal
damage.[6] Results: In the unwashed group, one rabbit exhibited conjunctival chemosis at
the 48-hour observation. No irritation was observed in the washed group.[6]

Acute Toxicity to Fish Study

Guideline: OECD Guideline 203 (Fish, Acute Toxicity Test) and EU Method C1.[3] Test
Species:Brachydanio rerio (Zebra fish).[3] Methodology:

o Exposure: Ten fish per group were exposed to nominal concentrations of the test substance

ranging from 0.1 to 10.0 mg/L for 96 hours under static conditions.[3]

o Observations: Mortality was recorded at regular intervals throughout the 96-hour exposure

period.[3]

o Data Analysis: The LC50 (the concentration causing mortality in 50% of the test population)

was determined.[3] Results: The 96-hour LC50 was determined to be 0.59 mg/L.[3]
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Acute Toxicity to Aquatic Invertebrates Study

Guideline: OECD Guideline 202 (Daphnia sp. Acute Immobilisation Test) and EU Method C.2.
[2] Methodology:

o Exposure: Due to the low aqueous solubility of the test substance, a Water Accommodated
Fraction (WAF) was prepared. Daphnia were exposed to various loading rates (0.43, 0.94,
2.1, 4.5, and 10 mg/L) for 48 hours.[2]

o Observations: Immobilization and any adverse reactions were recorded at 24 and 48 hours.
Immobilization was defined as the inability to swim within 15 seconds after gentle agitation.

[2]

» Analytical Monitoring: The concentrations of the test substance in the fresh and aged test
preparations were analytically monitored.[2] Results: Sub-lethal effects, such as trapping at
the surface and reduced movement, were observed at all test concentrations.[2]

Visualizations
GHS Classification Workflow

The following diagram illustrates the logical workflow for the GHS classification of 2,4,6-
Trimethylbenzophenone based on the available toxicological data.

Toxicological Data

Acute Oral Toxicity Eye Irritation (FishAEgggc—Tgxég%g )
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Caption: GHS classification workflow for 2,4,6-Trimethylbenzophenone.

Experimental Workflow for Acute Oral Toxicity

This diagram outlines the key steps in the experimental protocol for determining the acute oral
toxicity of 2,4,6-Trimethylbenzophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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